Ethyl 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(2-trimethylsilylethoxymethyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C12H22N2O3Si/c1-5-17-12(15)11-8-13-14(9-11)10-16-6-7-18(2,3)4/h8-9H,5-7,10H2,1-4H3
• InChI Key: WROHBQRAFHKQBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)COCC[Si](C)(C)C
• Molecular Formula: C12H22N2O3Si
• Molecular Weight: 270.40 g/mol

Description

Ethyl 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H22N2O3Si and its molecular weight is 270.40 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Ethyl 5-(trimethylsilyl)-1-1H-pyrazole-3-carboxylate, a derivative of Ethyl 1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazole-4-carboxylate, is used in the study of broad-spectrum bioactive derivatives of pyrazole. Its synthesis involves various analytical techniques like IR, NMR, and MS, and the structure is examined using X-ray diffraction and density functional theory (DFT) calculations (Zhao & Wang, 2023).

Chemical Modification and Protection

• The [2-(trimethylsilyl)ethoxy]methyl function serves as a suitable N-1 protecting group in lithiation reactions with pyrazoles, facilitating the synthesis of various substituted pyrazoles. Deprotection of these groups is achieved using methods like heating with aqueous ethanolic HCl or treatment with tetrabutylammonium fluoride (Fugina, Holzer, & Wasicky, 1992).

Application in Auxin Activities

• In research focused on auxin activities and antiblastic properties, ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate, a related compound, has been synthesized. This research is significant in understanding the biological activities of these compounds in agricultural contexts (Yue et al., 2010).

Development of New Compounds

• Research into the synthesis of novel compounds like ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates and their structural analysis through methods like X-ray diffraction is a key application. These studies advance our understanding of the chemical properties and potential uses of these compounds (Beck & Wright, 1987).

Optimization of Synthesis Methods

• Efficient synthesis methods like ultrasound irradiation have been explored to synthesize ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, emphasizing the importance of regioselectivity and reaction time reduction in chemical synthesis (Machado et al., 2011).